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Introduction

The Stimulator of Interferator of Genes (STING) pathway is a critical component of the innate
immune system that detects cytosolic DNA, leading to the production of type I interferons and
other pro-inflammatory cytokines. This response is pivotal in anti-viral and anti-tumor immunity.
STING agonists are a promising class of therapeutics being investigated for their potential to
enhance the immune response in various disease contexts, particularly in oncology.

STING Agonist-31 is a novel compound designed to activate the STING signaling cascade.
Understanding its impact on different immune cell populations is crucial for its development and
application. Flow cytometry is a powerful technique for single-cell analysis, enabling the
detailed characterization of cellular phenotypes and functions following treatment with STING
Agonist-31.

These application notes provide detailed protocols for the analysis of cells treated with STING
Agonist-31 using flow cytometry, including the assessment of immune cell activation, cytokine
production, and signaling pathway activation.

STING Signaling Pathway
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The activation of the STING pathway by an agonist like STING Agonist-31 initiates a signaling
cascade that results in the transcription of genes involved in the innate immune response.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b10822454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

STING Signaling Pathway

Cytosol

STING Agonist-31

Activation

STING
(ER Membrane)

Phosphorylation

Phosphorylation

Phosphorylation

Nuclear Nuclear
Translocation Translocation
Nucleus

Type | IFN &
Pro-inflammatory
Cytokine Genes

Experimental Workflow

Cell Seeding

STING Agonist-31
Treatment

Surface Marker
Staining

Fixation &
Permeabilization

Intracellular
Staining

Flow Cytometry
Acquisition

Data Analysis

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Gating Strategy for PBMCs

All Events
Singlets
(FSC-A vs FSC-H)

Live Cells

(Viability Dye-)

Lymphocytes Monocytes
(FSC-Avs SSC-A) (FSC-Avs SSC-A)

Classical Monocytes
(CD14+ CD16-)

CD4+ T Cells
(CD4+)

CD8+ T Cells
(CD8+)

Marker Analysis
(e.g., CD69, IFN-B)

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols: Flow Cytometry
Analysis of STING Agonist-31 Treated Cells]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b10822454+#flow-cytometry-analysis-of-sting-
agonist-31-treated-cells]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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